BENG“@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Tenapanor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tenapanor

Cat. No.: B611283

Essential Safety and Handling Guide for
Tenapanor

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tenapanor. Adherence to these procedures is vital
for ensuring a safe laboratory environment and minimizing exposure risks.

Hazard Identification

Tenapanor presents several health hazards that necessitate careful handling and the use of
appropriate personal protective equipment.
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Hazard Classification

Description

GHS Pictogram

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to the
gastrointestinal tract through
prolonged or repeated oral

exposure.[1]

GHS08 Health Hazard

Acute Toxicity (Oral)

Harmful if swallowed.[2]

GHSO07 Exclamation Mark

Skin Corrosion/Irritation

Causes skin irritation.[2]

GHSO07 Exclamation Mark

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation.

[2]

GHSO07 Exclamation Mark

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.[2]

GHSO07 Exclamation Mark

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tenapanor to

prevent exposure.

Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields.[2][3][4]

Protects against splashes and
dust that can cause serious

eye irritation.

Skin Protection

Chemical-impermeable gloves
and impervious clothing such
as a lab coat.[2][3][4]

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

A suitable respirator should be
used. If exposure limits are
exceeded or irritation is
experienced, a full-face

respirator is recommended.[2]

[3]4]

Prevents inhalation of dust or
aerosols which may cause

respiratory irritation.[2]
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Operational Plan: Safe Handling Protocol

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4]
» Ensure a safety shower and an eye wash station are readily accessible.[2][4]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work
area by covering surfaces with absorbent, disposable liners.

* Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Tenapanor within a
chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.

¢ Solution Preparation: When preparing solutions, add Tenapanor to the solvent slowly to
avoid splashing.

o During Use: Keep containers tightly closed when not in use. Avoid any actions that could
generate dust or aerosols.[4]

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2][4] Do not eat, drink, or smoke in the laboratory area.[2][4]

o Decontamination: Clean the work area and any equipment used with an appropriate solvent
(e.g., alcohol) to decontaminate surfaces.[4]

Tenapanor's Mechanism of Action

Tenapanor functions by inhibiting the sodium/hydrogen exchanger 3 (NHE3), which is located
on the apical surface of the small intestine and colon. This inhibition reduces the absorption of
sodium, leading to increased water secretion into the intestinal lumen.[5]

Caption: Diagram illustrating Tenapanor's inhibition of NHE3 and the resulting physiological
effect.

Emergency Procedures: Spill Management
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In the event of a Tenapanor spill, follow these procedures to ensure safety and proper cleanup.

Tenapanor Spill Occurs

Evacuate Immediate Area

!

Alert Supervisor and
Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator,
Lab Coat)

Contain Spill with
Absorbent Material

Clean Area with
Liquid-Binding Material

Decontaminate Surfaces
and Equipment with Alcohol

Dispose of Waste in
Sealed, Labeled Container

Document and Report Incident

Click to download full resolution via product page
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Caption: Workflow for responding to a Tenapanor spill.

Spill Cleanup Protocol:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[4][6]
o Ventilate: Ensure the area is well-ventilated.[4][6]

o Personal Protection: Before re-entering the area, don the appropriate PPE, including gloves,
safety goggles, a lab coat, and a respirator.[6]

o Containment: For liquid spills, absorb the solution with a liquid-binding material like diatomite
or universal binders.[4] For solid spills, carefully sweep or vacuum the material, avoiding dust
generation.

o Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[4]

o Collection and Disposal: Collect all contaminated materials into a sealed, labeled waste
container for proper disposal.

Disposal Plan

All Tenapanor waste, including unused material and contaminated items (e.g., gloves,
absorbent pads, containers), must be treated as hazardous waste.

o Waste Collection: Collect all waste in clearly labeled, sealed containers.

o Disposal Route: Dispose of the waste through an approved hazardous waste disposal
facility.[3]

e Environmental Precaution: Do not allow Tenapanor or its waste to enter sewers, surface
water, or ground water.[1][4][6]

This document is intended as a guide and should be supplemented by a thorough review of the
manufacturer's Safety Data Sheet (SDS) and institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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